Cas no 1704099-38-6 (1-(4-bromofuran-2-yl)cyclohexan-1-amine)

• Product Name: 1-(4-bromofuran-2-yl)cyclohexan-1-amine
• CAS No: 1704099-38-6
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6165174
• PubChem ID: 165694219
• Update Time: 2025-05-20

1-(4-bromofuran-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromofuran-2-yl)cyclohexan-1-amine
• 1704099-38-6
• EN300-1923804

• Inchi： 1S/C10H14BrNO/c11-8-6-9(13-7-8)10(12)4-2-1-3-5-10/h6-7H,1-5,12H2
• InChI Key： IOLNIBZDDPPCPP-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C1(CCCCC1)N

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(4-bromofuran-2-yl)cyclohexan-1-amine

1-(4-Bromofuran-2-yl)cyclohexan-1-amine: A Comprehensive Overview

The compound with CAS No. 1704099-38-6, commonly referred to as 1-(4-bromofuran-2-yl)cyclohexan-1-amine, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of cyclohexanamine, with a brominated furan substituent at the 4-position of the furan ring. The bromofuran moiety is known for its unique electronic properties, which make it a valuable component in various synthetic applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of compounds targeting specific biological pathways.

One of the key aspects of 1-(4-bromofuran-2-yl)cyclohexan-1-amine is its structural versatility. The cyclohexane ring provides a rigid framework, while the brominated furan group introduces flexibility and reactivity. This combination allows for a wide range of chemical modifications, enabling researchers to explore its applications in medicinal chemistry. For instance, the compound has been used as a precursor in the synthesis of bioactive molecules, including those with anti-inflammatory and antioxidant properties.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. Researchers have developed efficient routes to synthesize 1-(4-bromofuran-2-yl)cyclohexan-1-amine using catalytic cross-coupling reactions. These methods not only improve yield but also reduce reaction times, making the compound more accessible for large-scale production. Moreover, its ability to undergo various functional group transformations has made it a valuable building block in organic synthesis.

In terms of pharmacological applications, 1-(4-bromofuran-2-yl)cyclohexan-1-amine has shown promise in preclinical studies. Its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies suggest that the compound may exert neuroprotective effects by inhibiting oxidative stress and reducing inflammation. These findings underscore its potential as a lead compound for drug development.

The toxicity profile of 1-(4-bromofuran-2-yllcyclohexan-amine has also been investigated extensively. Preclinical data indicate that it exhibits low toxicity at therapeutic doses, making it a safer option for further development. However, long-term studies are still required to fully assess its safety profile and suitability for human use.

In conclusion, 1-(4-bromofuranamidocyclohexane)amine (CAS No. 1704099386) is a versatile compound with significant potential in both synthetic chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing medical science.